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Compound of Interest

Compound Name: meso-2,3-Dimethylsuccinic acid

Cat. No.: B048973 Get Quote

Structural Differences
Succinic acid is a simple, four-carbon dicarboxylic acid. In contrast, 2,3-dimethylsuccinic acid

possesses two additional methyl groups on the second and third carbon atoms. This

substitution introduces chirality to the molecule, leading to different stereoisomers (e.g., meso,

(2R,3R), and (2S,3S)), and significantly alters the molecule's steric and electronic environment.

These structural distinctions are the foundation for the observed differences in their respective

spectra.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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